Obeticholic acid I
Obeticholic acid I
Brand Name:
Vulcanchem
CAS No.:
915038-27-6
VCID:
VC0108937
InChI:
InChI=1S/C26H44O4/c1-5-17-21-14-16(27)10-12-26(21,4)20-11-13-25(3)18(15(2)6-9-22(28)29)7-8-19(25)23(20)24(17)30/h15-21,23-24,27,30H,5-14H2,1-4H3,(H,28,29)/t15-,16-,17+,18-,19+,20+,21+,23+,24-,25-,26-/m1/s1
SMILES:
CCC1C2CC(CCC2(C3CCC4(C(C3C1O)CCC4C(C)CCC(=O)O)C)C)O
Molecular Formula:
C26H44O4
Molecular Weight:
420.634
Obeticholic acid I
CAS No.: 915038-27-6
Cat. No.: VC0108937
Molecular Formula: C26H44O4
Molecular Weight: 420.634
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 915038-27-6 |
|---|---|
| Molecular Formula | C26H44O4 |
| Molecular Weight | 420.634 |
| IUPAC Name | (4R)-4-[(3R,5S,6S,7R,8S,9S,10S,13R,14S,17R)-6-ethyl-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid |
| Standard InChI | InChI=1S/C26H44O4/c1-5-17-21-14-16(27)10-12-26(21,4)20-11-13-25(3)18(15(2)6-9-22(28)29)7-8-19(25)23(20)24(17)30/h15-21,23-24,27,30H,5-14H2,1-4H3,(H,28,29)/t15-,16-,17+,18-,19+,20+,21+,23+,24-,25-,26-/m1/s1 |
| Standard InChI Key | ZXERDUOLZKYMJM-XHCXGMTMSA-N |
| SMILES | CCC1C2CC(CCC2(C3CCC4(C(C3C1O)CCC4C(C)CCC(=O)O)C)C)O |
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